2-(3,4-Difluorobenzoyl)pyridine
Cat. No.:
B1324186
CAS No.:
898780-27-3
M. Wt:
219.19 g/mol
InChI Key:
MKGAISLAGNOFSW-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
DNA Binding Agents
- Symmetrical positional isomers of bis-2-(n-pyridyl)-1H-benzimidazoles, related to 2-(3,4-Difluorobenzoyl)pyridine, have been synthesized and studied for their DNA binding capabilities. These compounds, like the bisbenzimidazole compound Hoechst 33258, show AT-specific DNA binding. Studies using isothermal fluorescence titration, circular dichroism, and thermal denaturation of DNA, along with computational analyses, have helped in understanding their binding characteristics to double-stranded DNA (Chaudhuri, Ganguly, & Bhattacharya, 2007).
Chemical Transformations and Synthesis
- 2-Pyridylketene, a derivative of this compound, has been studied for its transformation into various compounds through processes like matrix photolysis. This compound is significant in understanding carbene-pyridine ylide formation and its transformations into other chemical structures (Kuhn, Plüg, & Wentrup, 2000).
Catalysis and Coordination Chemistry
- Pyridine N-functionalized carbene ligands, related to this compound, have been used to isolate and characterize copper(I) imidazol-2-ylidene complexes. These studies contribute to the understanding of the coordination chemistry and potential applications in catalysis (Tulloch, Danopoulos, Kleinhenz, Light, Hursthouse, & Eastham, 2001).
Biomedical Applications
- The synthesis and biomedical applications of 1H-Pyrazolo[3,4-b]pyridines, a group of compounds related to this compound, have been extensively studied. These compounds, with their diverse substituents and synthetic methods, play a significant role in the field of medicinal chemistry (Donaire-Arias et al., 2022).
Material Science
- Novel polyimides derived from pyridine-containing aromatic dianhydride monomers, similar to this compound, have been synthesized and characterized. These polyimides exhibit properties like good thermal stability and mechanical strength, making them relevant in material science applications (Wang, Li, Ma, Zhang, & Gong, 2006).
Properties
IUPAC Name |
(3,4-difluorophenyl)-pyridin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2NO/c13-9-5-4-8(7-10(9)14)12(16)11-3-1-2-6-15-11/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKGAISLAGNOFSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)C2=CC(=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642019 |
Source
|
| Record name | (3,4-Difluorophenyl)(pyridin-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90642019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898780-27-3 |
Source
|
| Record name | (3,4-Difluorophenyl)-2-pyridinylmethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898780-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,4-Difluorophenyl)(pyridin-2-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90642019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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